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Compound of Interest

Compound Name: FK960

Cat. No.: B1672747 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
FK960, with the chemical name N-(4-acetyl-1-piperazinyl)-p-fluorobenzamide monohydrate, is

a novel cognitive enhancer that has shown potential in pre-clinical studies.[1] Its mechanism of

action is primarily associated with the activation of the somatostatinergic system, leading to an

increase in synaptic density and the release of glial cell line-derived neurotrophic factor

(GDNF).[2] These application notes provide a detailed protocol for the proper dissolution and

use of FK960 in cell culture experiments to ensure reliable and reproducible results.

Chemical Properties of FK960
A clear understanding of the chemical properties of FK960 is essential for its accurate handling

and preparation for in vitro studies.
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Property Value

Chemical Name N-(4-acetyl-1-piperazinyl)-p-fluorobenzamide

CAS Number 133920-70-4 (free base)[1]

Molecular Formula C₁₃H₁₆FN₃O₂[1]

Molecular Weight 265.29 g/mol (free base)[1]

Solubility Soluble in DMSO and 0.1N HCl[3][4][5]

Storage (Solid)
Dry, dark place at 0 - 4°C for short term or -20°C

for long term[4]

Experimental Protocols
Preparation of a 10 mM Stock Solution of FK960 in
DMSO
Materials:

FK960 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Calibrated analytical balance

Procedure:

Weighing FK960: In a sterile environment (e.g., a laminar flow hood), accurately weigh the

desired amount of FK960 powder. To prepare 1 mL of a 10 mM stock solution, weigh out

2.653 mg of FK960 (based on the free base molecular weight of 265.29 g/mol ).

Dissolution in DMSO: Add the weighed FK960 powder to a sterile microcentrifuge tube. Add

the appropriate volume of sterile DMSO to achieve a 10 mM concentration (e.g., 1 mL for
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2.653 mg).

Mixing: Vortex the solution thoroughly until the FK960 is completely dissolved. Gentle

warming in a 37°C water bath can be used to aid dissolution if necessary.

Sterilization (Optional): As DMSO at high concentrations is generally considered self-

sterilizing, filtration of the 100% DMSO stock solution is often not required and may lead to

loss of the compound due to binding to the filter membrane.

Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

long-term storage.

Preparation of Working Solutions and Treatment of Cells
Materials:

10 mM FK960 stock solution in DMSO

Pre-warmed complete cell culture medium

Sterile serological pipettes and pipette tips

Cell culture plates with seeded cells

Procedure:

Thaw Stock Solution: Thaw an aliquot of the 10 mM FK960 stock solution at room

temperature.

Intermediate Dilution (Recommended): To ensure accurate pipetting of small volumes, it is

recommended to perform an intermediate dilution of the stock solution in complete cell

culture medium. For example, to prepare a 100 µM intermediate solution, dilute the 10 mM

stock 1:100 (e.g., add 2 µL of 10 mM stock to 198 µL of pre-warmed medium).

Final Dilution: Add the appropriate volume of the stock or intermediate solution to the cell

culture medium in your experimental plates to achieve the desired final concentration. For
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example, to achieve a final concentration of 100 nM, add 1 µL of the 100 µM intermediate

solution to each 1 mL of medium in the well.

DMSO Vehicle Control: It is crucial to include a vehicle control in your experiments. Prepare

a control group of cells treated with the same final concentration of DMSO as the FK960-

treated cells. For instance, if the final concentration of DMSO in the highest FK960 treatment

is 0.1%, the vehicle control should also contain 0.1% DMSO.

Incubation: Gently mix the medium in the plates and incubate the cells for the desired

experimental duration.

Note on DMSO Concentration: The final concentration of DMSO in the cell culture medium

should be kept as low as possible, ideally below 0.5%, to avoid solvent-induced cytotoxicity. A

concentration of 0.1% is generally considered safe for most cell lines.

Visualization of Experimental Workflow and
Signaling Pathways
Experimental Workflow
The following diagram illustrates the general workflow for preparing FK960 solutions and

treating cells in culture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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